Cas no 2172511-26-9 (benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate)
benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate
- 2172511-26-9
- EN300-1440553
- benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate
-
- Inchi: 1S/C14H20ClNO4S/c1-16(10-6-3-7-11-21(15,18)19)14(17)20-12-13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-12H2,1H3
- InChI Key: KZUQGZSTBBJLHC-UHFFFAOYSA-N
- SMILES: ClS(CCCCCN(C(=O)OCC1C=CC=CC=1)C)(=O)=O
Computed Properties
- Exact Mass: 333.0801570g/mol
- Monoisotopic Mass: 333.0801570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 72.1Ų
benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1440553-1.0g |
benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate |
2172511-26-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1440553-50mg |
benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate |
2172511-26-9 | 50mg |
$1308.0 | 2023-09-29 | ||
| Enamine | EN300-1440553-100mg |
benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate |
2172511-26-9 | 100mg |
$1371.0 | 2023-09-29 | ||
| Enamine | EN300-1440553-250mg |
benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate |
2172511-26-9 | 250mg |
$1432.0 | 2023-09-29 | ||
| Enamine | EN300-1440553-500mg |
benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate |
2172511-26-9 | 500mg |
$1495.0 | 2023-09-29 | ||
| Enamine | EN300-1440553-1000mg |
benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate |
2172511-26-9 | 1000mg |
$1557.0 | 2023-09-29 | ||
| Enamine | EN300-1440553-2500mg |
benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate |
2172511-26-9 | 2500mg |
$3051.0 | 2023-09-29 | ||
| Enamine | EN300-1440553-5000mg |
benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate |
2172511-26-9 | 5000mg |
$4517.0 | 2023-09-29 | ||
| Enamine | EN300-1440553-10000mg |
benzyl N-[5-(chlorosulfonyl)pentyl]-N-methylcarbamate |
2172511-26-9 | 10000mg |
$6697.0 | 2023-09-29 |
benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate
Professional Introduction to Benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate (CAS No. 2172511-26-9)
Benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2172511-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules.
The structural framework of Benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate consists of a benzyl group, a chlorosulfonyl-substituted pentyl moiety, and a methylcarbamate functional group. This unique arrangement of functional groups imparts distinct chemical properties that make it a valuable reagent in synthetic organic chemistry. The presence of the chlorosulfonyl group, in particular, enhances its reactivity, enabling it to participate in various nucleophilic substitution reactions, which are pivotal in the development of novel pharmaceutical agents.
In recent years, there has been a surge in research focused on the development of novel carbamate-based compounds with enhanced pharmacological properties. The Benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate has been extensively studied for its potential applications in the synthesis of agrochemicals and pharmaceuticals. Its ability to serve as a versatile intermediate has made it a cornerstone in the construction of complex molecular architectures, facilitating the development of innovative drug candidates.
One of the most compelling aspects of Benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate is its role in the synthesis of bioactive molecules that exhibit potent biological activities. For instance, researchers have leveraged this compound to develop novel carbamate derivatives with significant antimicrobial and anti-inflammatory properties. These derivatives have shown promise in preclinical studies, indicating their potential as therapeutic agents against various pathological conditions.
The chlorosulfonyl group in the molecule is particularly noteworthy for its ability to engage in electrophilic aromatic substitution reactions, which are crucial for constructing heterocyclic scaffolds. This reactivity has been exploited to synthesize a range of nitrogen-containing heterocycles that are known to possess diverse biological activities. Furthermore, the benzyl group provides a stable aromatic core that can be further functionalized to introduce additional pharmacophores, enhancing the overall potency and selectivity of the resulting compounds.
Recent advancements in synthetic methodologies have further highlighted the utility of Benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate as a key intermediate. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at specific positions within the molecule, allowing for fine-tuning of its pharmacological properties. These strategies have enabled the synthesis of structurally diverse carbamate derivatives with tailored biological activities.
The application of computational chemistry and molecular modeling techniques has also played a crucial role in understanding the structural and functional aspects of Benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate. These tools have provided valuable insights into its interactions with biological targets, helping researchers design more effective drug candidates. By predicting binding affinities and identifying key pharmacophoric elements, computational studies have accelerated the discovery process and guided experimental efforts.
In conclusion, Benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate (CAS No. 2172511-26-9) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing novel bioactive molecules. As our understanding of its synthetic potential continues to evolve, it is likely that this compound will play an even greater role in the discovery and development of next-generation pharmaceutical agents.
2172511-26-9 (benzyl N-5-(chlorosulfonyl)pentyl-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)